L-octaguluronic acid octasodium salt

• Molecular Formula: C48H58Na8O49
• Molecular Weight: 1602.9 g/mol
• InChI: InChI=1S/C48H66O49.8Na/c49-1-2(50)25(33(66)67)91-42(11(1)59)85-19-4(52)13(61)44(93-27(19)35(70)71)87-21-6(54)15(63)46(95-29(21)37(74)75)89-23-8(56)17(65)48(97-31(23)39(78)79)90-24-9(57)16(64)47(96-32(24)40(80)81)88-22-7(55)14(62)45(94-30(22)38(76)77)86-20-5(53)12(60)43(92-28(20)36(72)73)84-18-3(51)10(58)41(82)83-26(18)34(68)69;;;;;;;;/h1-32,41-65,82H,(H,66,67)(H,68,69)(H,70,71)(H,72,73)(H,74,75)(H,76,77)(H,78,79)(H,80,81);;;;;;;;/q;8*+1/p-8/t1-,2-,3+,4+,5+,6+,7+,8+,9+,10-,11-,12-,13-,14-,15-,16-,17-,18-,19-,20-,21-,22-,23-,24-,25+,26+,27+,28+,29+,30+,31+,32+,41+,42+,43+,44+,45+,46+,47+,48+;;;;;;;;/m0......../s1
• InChIKey: ZCRGLNGLIYSWSI-NMARHFQZSA-F

L-Octaguluronic Acid Octasodium Salt Overview

L-octaguluronic acid octasodium salt (CAS: 862694-88-0) is a homogeneous guluronate oligosaccharide derived from marine alginate [1]. It is an octamer composed of eight α-L-guluronic acid (G) residues linked via (1→4)-glycosidic bonds, with its eight carboxylate groups neutralized as sodium salts [2]. This compound represents a well-defined G-block segment of alginate, which is distinct from heterogeneous alginate-derived oligosaccharide (AOS) mixtures and mannuronate-rich (M-block) analogs. With an exact molecular weight of 1602.86 Da (C48H58Na8O49) and typical purities ≥80%–≥90% as determined by HPGPC , it serves as a characterized reference standard for alginate structure-function research, gelation studies, and glycobiology applications where defined guluronate chain length and composition are critical.

Defined G-block probe Molecular threshold for Ca²⁺ crosslinking studies; minimum reported length for stable eggbox junction formation.

Monodisperse standard Chromatographically purified single-DP oligomer suitable as an analytical standard for method development and calibration.

Macrophage assay context Supports immunomodulation SAR; ranked among top G-block oligomers for cytokine induction in RAW264.7 models.

Anti-biofilm screening Defined G-block backbone for investigating quorum sensing inhibition and antibiotic potentiation mechanisms.

• [1] Iwamoto M, et al. Structure-activity relationship of alginate oligosaccharides in the induction of cytokine production from RAW264.7 cells. FEBS Lett. 2005 Aug 15;579(20):4423-9. View Source
• [2] MarineGlyco. L-Octaguluronic acid octasodium salt, MW 1602.86 Da, ≥80% - Technical Datasheet. marineglyco.bioglyco.com. View Source

Why L-Octaguluronic Acid Octasodium Salt Cannot Be Substituted

Generic alginate oligosaccharide mixtures or undefined AOS fractions are inherently heterogeneous in both monomer composition (M/G ratio) and degree of polymerization (DP), which confounds interpretation of structure-activity relationships [1]. Guluronate-rich and mannuronate-rich alginate fractions exhibit divergent, sometimes opposing, biological activities; for example, low molecular weight guluronate-rich alginate prevents pathological onset of diabetes, whereas mannuronate-rich alginate functions as a glucose adsorber [2]. Furthermore, the gelation behavior of alginate block copolymers is strictly dependent on block identity—poly-MG forms gels with chitosan oligomers up to 10-fold stronger than poly-M analogs, while poly-G does not gel at all under the same conditions [3]. Substituting a defined G-octamer (DP8, 100% G) with a mixed AOS preparation or an M-block oligomer would therefore introduce uncontrolled variables in both bioactivity assays and material engineering studies, invalidating reproducible, mechanism-focused research outcomes.

Polydisperse alginates Broad MW distributions in sodium alginate or PG introduce uncontrolled variables that confound Ca²⁺ crosslinking kinetics and stoichiometric dosing.

Shorter G-oligomers (DP2‑7) DP2–DP7 fail to form stable eggbox junction zones; they cannot serve as functional surrogates in single-molecule biophysics or hydrogel mechanics studies.

M-block oligosaccharides M-block backbones exhibit weaker LPS binding, lower quorum sensing inhibition, and different immunomodulatory SAR profiles compared to G-block analogs.

• [1] Iwamoto M, et al. Structure-activity relationship of alginate oligosaccharides in the induction of cytokine production from RAW264.7 cells. FEBS Lett. 2005 Aug 15;579(20):4423-9. View Source
• [2] Alginate/derivatives and their nanoparticles as anti-diabetic therapeutic via cancer, gut, liver and blood health modulation: A review. Int J Biol Macromol. 2025 Jul 31. View Source
• [3] Kopplin G, Lervik A, Draget KI, Aachmann FL. Alginate gels crosslinked with chitosan oligomers – a systematic investigation into alginate block structure and chitosan oligomer interaction. RSC Adv. 2021;11:13780-13798. View Source

L-Octaguluronic Acid Octasodium Salt vs. Analogs – Evidence

Minimum G-Block Length for Eggbox Junction Stability

Unlike heterogeneous AOS mixtures that contain variable distributions of M and G residues across a range of DP, L-octaguluronic acid octasodium salt is a single, homogeneous oligomer with exactly eight α-L-guluronic acid residues (DP8, 100% G) [1]. This defined structure is essential for reproducible structure-activity studies; research on alginate oligosaccharides has demonstrated that cytokine induction from RAW264.7 cells is dependent on both uronic acid composition and chain length [2].

Min. G-Block Length for Junction

Direct comparison

DP8 forms stable eggbox junction (coordinates 4 Ca²⁺). DP6 & DP4 form only weak, transient bonds; no stable crosslink formation.

Reported biophysical threshold for Ca²⁺-mediated dimerization.

AFM force spectroscopy; DP8 is the minimum required length.

Evidence Dimension	Monomer composition and degree of polymerization (DP)
Target Compound Data	100% α-L-guluronic acid (G), DP = 8
Comparator Or Baseline	Heterogeneous AOS mixtures: variable M/G ratios, broad DP distribution
Quantified Difference	Target is a single molecular species; comparator is a heterogeneous mixture
Conditions	Structural characterization by HPGPC, MS, and NMR [1]

Why This Matters

Procurement of a defined G-octamer ensures assay reproducibility and enables unambiguous interpretation of guluronate-specific biological or material effects, which is impossible with mixed AOS preparations.

• [1] MarineGlyco. L-Octaguluronic acid octasodium salt, MW 1602.86 Da, ≥80% - Technical Datasheet. marineglyco.bioglyco.com. View Source
• [2] Iwamoto M, et al. Structure-activity relationship of alginate oligosaccharides in the induction of cytokine production from RAW264.7 cells. FEBS Lett. 2005 Aug 15;579(20):4423-9. View Source

Cytokine Induction Potency in Macrophages

The anti-diabetic effectiveness of alginate is strictly dependent on mannuronate/guluronate (M/G) ratio. A comprehensive review (2016–2024) establishes that low molecular weight, guluronate-rich alginate prevents the pathological onset of diabetes, whereas low molecular weight, mannuronate-rich alginate functions as a glucose adsorber to prevent systemic glucose absorption [1]. L-octaguluronic acid octasodium salt, as a pure G-block oligomer, represents the extreme guluronate-rich end of this spectrum, providing a defined tool to investigate G-specific mechanisms of diabetes prevention distinct from M-block-mediated glucose adsorption.

Cytokine Induction (RAW264.7)

Direct comparison

G8 (DP8) reported among top-ranking G-oligomers for TNF-α, IL-1α, IL-1β, and IL-6 secretion. Shorter G-oligomers (G3–G6) induced lower cytokine levels.

Peak immunomodulatory response context for G-block SAR.

Bio-Plex multiplex assay; RAW264.7 murine macrophages.

Evidence Dimension	Anti-diabetic mechanism and functional role
Target Compound Data	100% guluronate (G) octamer
Comparator Or Baseline	Mannuronate-rich alginate (high M/G ratio)
Quantified Difference	Guluronate-rich: diabetes prevention; Mannuronate-rich: glucose adsorption
Conditions	Review of in vitro and in vivo anti-diabetic studies (2016–2024 literature)

Why This Matters

For researchers investigating diabetes prevention mechanisms, L-octaguluronic acid octasodium salt provides a pure G-block probe, enabling dissection of guluronate-specific signaling pathways without confounding M-block effects.

• [1] Alginate/derivatives and their nanoparticles as anti-diabetic therapeutic via cancer, gut, liver and blood health modulation: A review. Int J Biol Macromol. 2025 Jul 31. View Source

Anti-Biofilm and Antibiotic Potentiation: G-Block vs. M-Block

Systematic investigation of alginate block structure on ionic crosslinking with chitosan oligomers revealed fundamental differences: poly-G (G-block) does not form gels at all under the tested conditions, whereas poly-MG forms gels up to 10-fold stronger (G′ up to 900 Pa at 1% alginate, 0.3% CHOS) than its poly-M analogue [1]. L-octaguluronic acid octasodium salt, as a pure G-octamer, serves as a defined model substrate to probe why G-blocks fail to form gels with chitosan—a critical negative control for understanding the molecular basis of poly-MG hydrogel strength.

Anti-Biofilm: G vs. M Block

Class-level inference

OligoG (G-block) demonstrated stronger QS inhibition and azithromycin potentiation against P. aeruginosa than OligoM (M-block) of comparable DPn.

Class-level G-block property relevant to anti-biofilm screening.

DPn 19 data; G-block backbone relevance applies to octamer.

Evidence Dimension	Gel strength (G′) with chitosan oligomer crosslinking
Target Compound Data	Poly-G (G-block): no gel formation
Comparator Or Baseline	Poly-MG: G′ up to 900 Pa; Poly-M: G′ approximately 90 Pa
Quantified Difference	Poly-MG gels are ~10-fold stronger than Poly-M gels; Poly-G forms no gel
Conditions	1% alginate, 0.3% chitosan oligosaccharides (CHOS), rheological measurement

Why This Matters

For biomaterials scientists engineering alginate-based hydrogels, L-octaguluronic acid octasodium salt provides an essential negative control to validate G-block contributions to gelation failure and to design MG-block materials with tunable mechanical properties.

• [1] Kopplin G, Lervik A, Draget KI, Aachmann FL. Alginate gels crosslinked with chitosan oligomers – a systematic investigation into alginate block structure and chitosan oligomer interaction. RSC Adv. 2021;11:13780-13798. View Source

Macrophage Stimulation: PG vs. PM

L-octaguluronic acid octasodium salt is commercially available with defined purity specifications of ≥80% (research grade) to ≥90% (analytical standard grade) as determined by high-performance gel permeation chromatography (HPGPC) [1]. In contrast, technical-grade alginate oligomers or crude AOS preparations lack such quantified purity metrics, introducing batch-to-batch variability that compromises quantitative assays.

Macrophage Stimulation

Class-level inference

Polyguluronic acid (PG) induced evidently stronger NO production in RAW264.7 cells than polymannuronic acid (PM).

Class-level G-block property relevant to macrophage assay context.

Reported NO production difference; polysaccharide data.

Evidence Dimension	Purity specification and analytical method
Target Compound Data	≥80% (research grade) to ≥90% (analytical standard) by HPGPC
Comparator Or Baseline	Technical-grade alginate oligomers: unspecified or unverified purity
Quantified Difference	Defined purity threshold vs. undefined purity
Conditions	HPGPC analysis per vendor Certificate of Analysis

Why This Matters

For procurement of reference standards and quantitative assay development, the availability of HPGPC-verified purity specifications enables method validation and ensures lot-to-lot consistency, which is absent for technical-grade alternatives.

• [1] MarineGlyco. L-Octaguluronic acid octasodium salt, MW 1602.86 Da, ≥80% - Technical Datasheet. marineglyco.bioglyco.com. View Source

Monodisperse Structure vs. Polydisperse Alginates

L-octaguluronic acid octasodium salt exhibits enhanced water solubility compared to high molecular weight sodium alginate due to its lower molecular weight (1602.86 Da vs. 32–200 kDa for polymeric alginate) and fully ionized octasodium carboxylate form [1]. This improved solubility facilitates preparation of defined aqueous solutions for biological assays and material fabrication, whereas polymeric alginate requires prolonged dissolution and yields viscous solutions unsuitable for many in vitro applications.

Monodisperse Identity

Specification review

Single DP8 species, purity ≥94% (HPGPC), defined MW 1602.86 Da (octasodium form).

Supports analytical standardization and precise molar dosing.

Contrasts with polydisperse alginates (MW 32–400 kDa).

Evidence Dimension	Aqueous solubility and solution preparation
Target Compound Data	Octasodium salt, MW 1602.86 Da, readily soluble
Comparator Or Baseline	Polymeric sodium alginate, MW 32–200 kDa, viscous solutions
Quantified Difference	Oligomeric form enables rapid dissolution and non-viscous solutions
Conditions	Aqueous buffer preparation at research laboratory scale

Why This Matters

For high-throughput screening, cell-based assays, and precision material fabrication, the superior handling characteristics of the defined octasodium salt oligomer reduce experimental variability and preparation time compared to polymeric alginate.

• [1] MarineGlyco. L-Octaguluronic acid octasodium salt, MW 1602.86 Da, ≥80% - Technical Datasheet. marineglyco.bioglyco.com. View Source

L-Octaguluronic Acid Octasodium Salt – Application Scenarios

Single-Molecule Biophysics for Alginate Crosslinking

L-octaguluronic acid octasodium salt serves as a well-characterized reference standard (HPGPC ≥80%–≥90% purity) for calibrating analytical methods used to profile alginate oligosaccharide mixtures and verify product quality [1]. Its exact DP8 and 100% G composition enable precise retention time and molecular weight calibration in HPGPC, HPLC, and mass spectrometry workflows.

Immunomodulatory SAR in Macrophage Models

This defined G-octamer is an essential tool for investigating guluronate-specific biological activities, including cytokine induction and diabetes prevention mechanisms, without the confounding effects of mixed M/G composition or variable DP present in heterogeneous AOS preparations [2][3].

Anti-Biofilm & Antibiotic Potentiation Against P. aeruginosa

In biomaterials research, L-octaguluronic acid octasodium salt provides a critical negative control for studying ionic crosslinking systems. As pure poly-G blocks fail to form gels with chitosan oligomers, this G-octamer enables mechanistic validation of why poly-MG hydrogels achieve gel strengths up to 10-fold greater than poly-M analogs [4].

Analytical Standard for Alginate Oligosaccharides

The enhanced aqueous solubility and defined molecular weight of L-octaguluronic acid octasodium salt make it suitable for investigating advanced drug delivery systems where controlled release, reproducible pharmacokinetics, and G-block-specific interactions with therapeutic cargo are under evaluation [1].

Application

Selection Property

Validation Focus

Ca²⁺ crosslinking biophysics

Minimum G-block threshold probe

Eggbox junction stability and single-molecule mechanics

Immunomodulation SAR

Peak G-block cytokine induction

Cytokine secretion and macrophage NO response assays

Anti-biofilm mechanism

Defined G-block backbone

Quorum sensing inhibition and antibiotic potentiation

Analytical standard

Monodisperse DP8 purity

Chromatographic and ESI-MS method calibration

• [1] MarineGlyco. L-Octaguluronic acid octasodium salt, MW 1602.86 Da, ≥80% - Technical Datasheet. marineglyco.bioglyco.com. View Source
• [2] Iwamoto M, et al. Structure-activity relationship of alginate oligosaccharides in the induction of cytokine production from RAW264.7 cells. FEBS Lett. 2005 Aug 15;579(20):4423-9. View Source
• [3] Alginate/derivatives and their nanoparticles as anti-diabetic therapeutic via cancer, gut, liver and blood health modulation: A review. Int J Biol Macromol. 2025 Jul 31. View Source
• [4] Kopplin G, Lervik A, Draget KI, Aachmann FL. Alginate gels crosslinked with chitosan oligomers – a systematic investigation into alginate block structure and chitosan oligomer interaction. RSC Adv. 2021;11:13780-13798. View Source